Cas no 1261826-06-5 (Ethyl 3-(2'-bromo-4'-chlorophenyl)propionate)

• Product Name: Ethyl 3-(2'-bromo-4'-chlorophenyl)propionate
• CAS No: 1261826-06-5
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4969413
• Update Time: 2023-08-24

Ethyl 3-(2'-bromo-4'-chlorophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-bromo-4'-chlorophenyl)propionate
• ethyl 3-(2-bromo-4-chlorophenyl)propanoate

• Inchi： 1S/C11H12BrClO2/c1-2-15-11(14)6-4-8-3-5-9(13)7-10(8)12/h3,5,7H,2,4,6H2,1H3
• InChI Key： IHHZVJZZQVQKHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3